Cas no 66346-62-1 (4-Pyridinamine, 1-oxide, hydrochloride)

• Product Name: 4-Pyridinamine, 1-oxide, hydrochloride
• CAS No: 66346-62-1
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• CID: 4119580
• PubChem ID: 12257271
• Update Time: 2025-04-24

4-Pyridinamine, 1-oxide, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 1-oxide, hydrochloride
• 1-hydroxypyridin-4-imine;hydrochloride
• NSC285114
• 4-aminopyridin-1-ium-1-olatehydrochloride
• NSC-285114
• 4-Pyridinamine, 1-oxide, hydrochloride (1:?)
• 102-662-7
• DTXSID60482722
• 1433-03-0
• 4-aminopyridin-1-ium-1-olate hydrochloride
• BAA43303
• AGN-PC-0OFPKS
• 66346-62-1
• EN300-384316

• Inchi： 1S/C5H6N2O.ClH/c6-5-1-3-7(8)4-2-5;/h1-4,6,8H;1H
• InChI Key： QNYMQFBKNOARCJ-UHFFFAOYSA-N
• SMILES： Cl.ON1C=CC(C=C1)=N

Computed Properties

• Exact Mass: 146.0246905Da
• Monoisotopic Mass: 146.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų